Cas no 89903-82-2 (Benzonitrile, 2-[[8-[(1-methylethyl)amino]-5-quinolinyl]azo]-3,5-dinitro-)

• Product name: Benzonitrile, 2-[[8-[(1-methylethyl)amino]-5-quinolinyl]azo]-3,5-dinitro-
• CAS No: 89903-82-2
• MF: C₁₉H₁₅N₇O₄
• MW: 405.366902589798
• CID: 585582
• PubChem ID: 71326823

Benzonitrile, 2-[[8-[(1-methylethyl)amino]-5-quinolinyl]azo]-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-[[8-[(1-methylethyl)amino]-5-quinolinyl]azo]-3,5-dinitro-
• 3,5-dinitro-2-[[8-(propan-2-ylamino)quinolin-5-yl]diazenyl]benzonitrile
• 89903-82-2
• 3,5-Dinitro-2-[(E)-{8-[(propan-2-yl)amino]quinolin-5-yl}diazenyl]benzonitrile
• DTXSID30755955

• Inchi： InChI=1S/C19H15N7O4/c1-11(2)22-16-6-5-15(14-4-3-7-21-19(14)16)23-24-18-12(10-20)8-13(25(27)28)9-17(18)26(29)30/h3-9,11,22H,1-2H3
• InChI Key： KCXQZJOXZFNICN-UHFFFAOYSA-N
• SMILES： CC(C)NC1=C2C(=C(C=C1)N=NC3=C(C=C(C=C3[N+](=O)[O-])[N+](=O)[O-])C#N)C=CC=N2

Computed Properties

• Exact Mass: 405.11855199g/mol
• Monoisotopic Mass: 405.11855199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 165Ų
• XLogP3: 4.1